Cas no 912575-06-5 (2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester)

• Product Name: 2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester
• CAS No: 912575-06-5
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 2121770
• Update Time: 2023-08-04

2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester
• TQU0163
• MZLOIXRXDFKIEI-UHFFFAOYSA-N
• Benzoicacid,2-amino-4-(difluoromethyl)-5-iodo-,methylester
• 2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester

• Inchi： 1S/C9H8F2INO2/c1-15-9(14)5-2-6(12)4(8(10)11)3-7(5)13/h2-3,8H,13H2,1H3
• InChI Key： MZLOIXRXDFKIEI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 52.3